Cas no 158585-09-2 (Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate)

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate is a brominated aromatic ester featuring dual benzyl ether protections, making it a versatile intermediate in organic synthesis. The compound's key advantages include its stability under various reaction conditions and its utility in selective functionalization due to the bromine substituent. The benzyloxy groups enhance solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in pharmaceutical and materials chemistry, where it serves as a precursor for constructing complex molecular architectures. Its well-defined structure and reactivity profile make it a reliable choice for researchers requiring precise control in multi-step synthetic routes.

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate structure

158585-09-2 structure

Product Name:Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate

CAS No:158585-09-2

MF:C₂₈H₂₃BrO₄

MW:503.383827447891

CID:1031013

PubChem ID:10051813

Update Time:2025-10-29

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate
- benzyl 4-bromo-3,5-bis(phenylmethoxy)benzoate
- 158585-09-2
- DTXSID00434765
- 3,5-Bis-benzyloxy-4-bromo-benzoic acid benzyl ester
- Benzyl3,5-bis(benzyloxy)-4-bromobenzoate
- SCHEMBL289420
- ZLYHJNXGDMKIEH-UHFFFAOYSA-N
- DA-09791
- Inchi： 1S/C28H23BrO4/c29-27-25(31-18-21-10-4-1-5-11-21)16-24(28(30)33-20-23-14-8-3-9-15-23)17-26(27)32-19-22-12-6-2-7-13-22/h1-17H,18-20H2
- InChI Key： ZLYHJNXGDMKIEH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C(=O)OCC2C=CC=CC=2)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 502.07797g/mol
Monoisotopic Mass: 502.07797g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 10
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.9
Topological Polar Surface Area: 44.8Å²

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019097540-1g	Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate	158585-09-2	95%	1g	554.88 USD	2021-06-17
Crysdot LLC	CD12137277-1g	Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate	158585-09-2	95+%	1g	$668	2024-07-23